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Compound of Interest

Compound Name: 5-Chloro-2-methoxyphenol

CAS No.: 3743-23-5

Cat. No.: B3024740

Get Quote

Executive Summary
5-Chloro-2-methoxyphenol (also known as 5-chloroguaiacol) is a critical intermediate in the

synthesis of pharmaceuticals and agrochemicals. Its structural integrity is often challenged by

the presence of positional isomers, most notably 4-chloro-2-methoxyphenol (4-chloroguaiacol).

While these isomers share the same molecular mass (158.58 g/mol ) and functional groups,

they exhibit distinct physical and spectral properties driven by the electronic effects of the

chlorine substitution pattern.

This guide provides a technical roadmap for researchers to definitively distinguish 5-chloro-2-
methoxyphenol from its isomers using Nuclear Magnetic Resonance (NMR), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS).

Structural Isomerism & Physical Properties
The primary distinction between the target molecule and its closest isomer lies in the position of

the chlorine atom relative to the hydroxyl (OH) and methoxy (OMe) groups.
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Feature
5-Chloro-2-methoxyphenol

(Target)
4-Chloro-2-methoxyphenol

(Isomer)

CAS Number 3743-23-5 16766-30-6

Structure Cl at position 5 (meta to OMe) Cl at position 4 (para to OH)

Physical State (RT) Solid (Crystalline powder) Liquid (or low-melting solid)

Melting Point 161 – 163.5 °C 16 – 17 °C

Boiling Point 237 – 239 °C 241 °C

Acidity (pKa) ~8.5 (Estimated) 9.52

Critical Insight: The most immediate diagnostic test is physical state. At room temperature, 5-

chloro-2-methoxyphenol is a stable solid, whereas the 4-chloro isomer is a liquid. This huge

discrepancy in melting point is due to crystal packing efficiency; the 5-chloro substitution allows

for more effective intermolecular hydrogen bonding compared to the 4-chloro derivative.

Comparative Spectral Analysis
A. 1H NMR Spectroscopy (The Gold Standard)
NMR provides the most definitive structural proof. The coupling patterns (splitting) of the

aromatic protons are unique to each isomer due to the different arrangement of neighboring

hydrogens.

5-Chloro-2-methoxyphenol
Substitution Pattern: 1-OH, 2-OMe, 5-Cl.

Protons: Located at positions 3, 4, and 6.[1]

Coupling Logic:
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H3 (d): Ortho to H4. Appears as a doublet (

Hz).

H4 (dd): Ortho to H3 and meta to H6. Appears as a doublet of doublets (

Hz).

H6 (d): Meta to H4 (isolated by Cl and OH). Appears as a doublet (

Hz).

4-Chloro-2-methoxyphenol[2][3][4][5][6][7]
Substitution Pattern: 1-OH, 2-OMe, 4-Cl.

Protons: Located at positions 3, 5, and 6.[1]

Coupling Logic:

H3 (d): Meta to H5 (isolated by Cl and OMe). Appears as a narrow doublet (

Hz).

H5 (dd): Ortho to H6 and meta to H3.

H6 (d): Ortho to H5.

Note: In 4-chloroguaiacol, the H5 and H6 signals often overlap or appear as a complex

multiplet around 6.80–6.85 ppm due to similar electronic shielding.

Summary Table: 1H NMR Data (CDCl3, 400 MHz)
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Proton

5-Chloro-2-methoxyphenol
(

ppm)

4-Chloro-2-methoxyphenol
(

ppm)

-OCH3 ~3.85 (s) 3.82 (s)

-OH ~5.70 (s, broad) 5.70 (s, broad)

Ar-H (A) 6.85 (d, J=8.5 Hz) (H3) 6.83 (m) (H5/H6 overlap)

Ar-H (B) 6.78 (dd, J=8.5, 2.5 Hz) (H4) 6.83 (m) (H5/H6 overlap)

Ar-H (C) 6.92 (d, J=2.5 Hz) (H6) 6.90 (d, J=2.5 Hz) (H3)

B. Mass Spectrometry (MS)
Both isomers show a molecular ion peak

at m/z 158 and the characteristic Chlorine isotope pattern (

ratio at m/z 158/160). However, fragmentation pathways differ slightly due to the "ortho effect."

4-Chloro Isomer: The base peak is often observed at m/z 143 (

). The loss of the methyl group is favored.

5-Chloro Isomer: Also exhibits m/z 143, but the relative intensity of the

peak (m/z 123) can vary depending on the ionization energy, though it is generally less
dominant than methyl loss.

C. UV-Vis Spectroscopy
Hypsochromic Shift: 4-substitution typically causes a slight blue shift (lower wavelength)

compared to 5-substitution due to the resonance effects of the chlorine atom para to the

hydroxyl group.

:

5-Chloro: ~280-285 nm
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4-Chloro: ~274-278 nm

Experimental Protocols
Protocol A: Rapid Identification via Melting Point
Use this for initial screening of solid samples.

Sample Prep: Dry the sample under vacuum at room temperature for 1 hour to remove

residual solvent.

Apparatus: Capillary melting point apparatus (e.g., Stuart SMP10).

Procedure:

Pack 2-3 mm of sample into a capillary tube.

Ramp temperature at 10°C/min until 140°C.

Slow ramp to 1°C/min.

Validation:

Target (5-Cl): Remains solid until >160°C.

Isomer (4-Cl): Will be liquid before the test starts or melt immediately.

Protocol B: Definitive Structural Confirmation (1H NMR)
Use this for purity analysis and final validation.

Solvent: Dissolve ~10 mg of sample in 0.6 mL of CDCl3 (Deuterated Chloroform). DMSO-d6

is an alternative if solubility is poor, but OH peak will shift.

Acquisition: Run 1H NMR with at least 16 scans to resolve splitting patterns.

Analysis:

Zoom into the aromatic region (6.5 – 7.2 ppm).
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Look for the large coupling constant (J > 8 Hz).

5-Cl: You will see two signals with large splitting (H3 and H4).[1]

4-Cl: You will see one signal with large splitting (H6) coupled to H5, but H3 will be a sharp

doublet with only small coupling.

Visualizations
Figure 1: Isomer Identification Workflow
This flowchart outlines the logical steps to distinguish the two isomers.
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Caption: Decision tree for distinguishing 5-Chloro-2-methoxyphenol from its 4-chloro isomer

based on physical state and NMR coupling.

Figure 2: NMR Splitting Logic
Visual representation of the proton coupling networks.
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Caption: Proton coupling networks. Green arrows indicate the target molecule's distinct ortho-

coupling pattern between H3 and H4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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